Cas no 1251547-33-7 (N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1251547-33-7
• MF: C₁₁H₈N₆O₂S
• MW: 288.285219192505
• CID: 6344716
• PubChem ID: 52417133
• Update Time: 2025-06-30

N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide
• AKOS024527994
• N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide
• N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide
• F5946-0217
• 1251547-33-7

• Inchi： 1S/C11H8N6O2S/c1-6-14-8(5-20-6)10-16-17-11(19-10)15-9(18)7-4-12-2-3-13-7/h2-5H,1H3,(H,15,17,18)
• InChI Key： NFLLRBUCGLETFD-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NN=C(NC(C3C=NC=CN=3)=O)O2)N=C1C

Computed Properties

• Exact Mass: 288.04294469g/mol
• Monoisotopic Mass: 288.04294469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 135Ų

Additional information on N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide

Introduction to N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide (CAS No. 1251547-33-7)

N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1251547-33-7, represents a unique structural motif that combines the functionalities of thiazole, oxadiazole, and pyrazine rings. The intricate arrangement of these heterocyclic systems imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide is characterized by its multiring system, which includes a thiazole ring substituted with a methyl group at the 2-position and an oxadiazole ring fused to a pyrazine ring. This configuration creates a rich landscape of electronic and steric interactions that can be exploited for drug design. The presence of the carboxamide group at the 2-position of the pyrazine ring further enhances its potential as a pharmacophore by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential as therapeutic agents. The combination of thiazole, oxadiazole, and pyrazine moieties has been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of these heterocycles have been reported to inhibit the activity of various enzymes and receptors involved in pathogenic processes. The compound N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide is no exception and has been studied for its potential in modulating key biological pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The thiazole ring can engage in sulfur-nitrogen interactions with proteins, while the oxadiazole ring provides a rigid scaffold that can stabilize enzyme active sites. The pyrazine ring, on the other hand, can form hydrogen bonds with polar residues in target proteins. These interactions collectively contribute to the compound's binding affinity and specificity. Furthermore, the carboxamide group can participate in salt bridge formation or act as a ligand for metal ions that are involved in various enzymatic reactions.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and quantum mechanical calculations have been employed to understand the binding mode of N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylpyrazine-2-carboxamide with potential targets. These studies have revealed that the compound can effectively bind to enzymes and receptors associated with inflammatory diseases and cancer. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, it has demonstrated interactions with kinases involved in cell signaling pathways that are aberrantly activated in cancer cells.

The synthesis of N-5-(2-methyl-1,3-thiazol-4-yll)-1,3,4 oxadiazol - 2 - ylpyrazine - 2 - carboxamide represents another area of significant interest. The multi-step synthesis involves careful functional group transformations and regioselective reactions to construct the desired heterocyclic framework. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it allows for scalable production and further derivatization of the compound.

In conclusion，N - 5 - ( 2 - methyl - 1 , 3 - thia z ol - 4 - yl ) - 1 , 3 , 4 - o x adia z ol - 2 - yl p yra z ine - 2 - ca rboxa mide (CAS No. 1251547 -33 -7) is a versatile organic compound with significant potential in pharmaceutical research。 Its unique structural features and biological activities make it an attractive candidate for further investigation。 As our understanding of drug design principles continues to evolve，this compound will likely play an important role in the development of novel therapeutic agents targeting various diseases。 Future studies should focus on optimizing its synthetic routes，elucidating its mechanism of action，and exploring its efficacy in preclinical models。